Cas no 1261552-08-2 (4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine)

4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine is a fluorinated biphenyl derivative characterized by its seven fluorine substituents, which enhance its electron-withdrawing properties and chemical stability. This compound is particularly valuable in synthetic chemistry as a building block for advanced materials, pharmaceuticals, and agrochemicals, where its fluorinated aromatic structure contributes to improved reactivity and selectivity. Its high thermal and oxidative stability makes it suitable for demanding applications, including catalysis and high-performance polymer synthesis. The amine functional group further allows for versatile derivatization, enabling precise modifications for tailored chemical or material systems. Strict handling under inert conditions is recommended due to its sensitivity to moisture and air.

4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine structure

1261552-08-2 structure

Product Name:4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine

CAS No:1261552-08-2

MF:C₁₂H₄F₇N

MW:295.155687332153

CID:4997573

Update Time:2025-06-13

4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine Chemical and Physical Properties

Names and Identifiers

- 4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine
- Inchi： 1S/C12H4F7N/c13-4-1-3(6(20)2-5(4)14)7-8(15)10(17)12(19)11(18)9(7)16/h1-2H,20H2
- InChI Key： UBNSASMUUHLMMP-UHFFFAOYSA-N
- SMILES： FC1C(=C(C(=C(C=1C1C=C(C(=CC=1N)F)F)F)F)F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 328
XLogP3: 3.6
Topological Polar Surface Area: 26

4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011003457-250mg	4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine	1261552-08-2	97%	250mg	$499.20	2023-09-03
Alichem	A011003457-500mg	4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine	1261552-08-2	97%	500mg	$823.15	2023-09-03
Alichem	A011003457-1g	4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine	1261552-08-2	97%	1g	$1564.50	2023-09-03

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Additional information on 4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine

Research Briefing on 4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine (CAS: 1261552-08-2) in Chemical Biology and Pharmaceutical Applications

The compound 4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine (CAS: 1261552-08-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This briefing synthesizes the latest findings on this fluorinated biphenyl derivative, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies highlight the compound's role as a versatile building block in medicinal chemistry. The heptafluorinated biphenyl core provides exceptional stability and lipophilicity, making it an attractive scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing blood-brain barrier penetration, suggesting promising applications in central nervous system (CNS) drug development.

Advanced synthetic methodologies for 1261552-08-2 have been refined, with a particular focus on palladium-catalyzed cross-coupling reactions. Researchers at MIT reported a novel, high-yield synthesis route in 2024 that reduces byproduct formation while maintaining excellent stereochemical control. This breakthrough addresses previous challenges in large-scale production of this valuable intermediate.

The compound's mechanism of action has been elucidated through structural biology studies. X-ray crystallography data reveals that the heptafluorinated structure induces unique conformational changes in target proteins, particularly in kinase inhibition. This property has been leveraged in the development of next-generation tyrosine kinase inhibitors with improved selectivity profiles.

Emerging applications include its use as a fluorescent probe for cellular imaging. The fluorinated aromatic system exhibits remarkable photostability and quantum yield, making it superior to conventional fluorophores in long-term tracking studies. Recent work published in ACS Chemical Biology demonstrates its effectiveness in super-resolution microscopy of live cells.

Safety and toxicology assessments indicate that 4,5,2',3',4',5',6'-Heptafluorobiphenyl-2-ylamine shows favorable pharmacokinetic properties with minimal off-target effects at therapeutic doses. However, researchers caution that the high lipophilicity requires careful formulation strategies to ensure optimal bioavailability.

Future research directions include exploring its potential in targeted drug delivery systems and as a scaffold for PROTAC (proteolysis targeting chimera) development. The compound's unique combination of physicochemical properties positions it as a valuable tool in addressing current challenges in drug discovery and chemical biology.